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Compound of Interest

Compound Name: RSH-7

Cat. No.: B10857261 Get Quote

These application notes provide a comprehensive guide for researchers utilizing RSH-7, a

potent dual inhibitor of Bruton's tyrosine kinase (BTK) and FMS-like tyrosine kinase 3 (FLT3), in

xenograft models of hematological malignancies. The following protocols are based on

preclinical data demonstrating the anti-tumor efficacy of RSH-7.

Mechanism of Action
RSH-7 functions as a dual inhibitor of BTK and FLT3, with IC50 values of 47 nM and 12 nM,

respectively[1][2][3]. Its mechanism involves the induction of apoptosis and antiproliferative

activities[1][2][3]. In cellular assays, RSH-7 has been shown to decrease the phosphorylation of

BTK (Tyr223), PLCγ (Tyr1217), FLT3 (Tyr589), and STAT5 (Tyr694) in a dose-dependent

manner[1][2]. This inhibition of key signaling pathways leads to the upregulation of pro-

apoptotic proteins such as BAX and p53, as well as cleaved caspase 3, ultimately resulting in

tumor cell death[1][2].

Signaling Pathway of RSH-7 Inhibition
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Caption: RSH-7 inhibits BTK and FLT3 signaling pathways.

Quantitative Data Summary
The in vivo anti-tumor activity of RSH-7 has been demonstrated in mouse xenograft models.

The following tables summarize the key findings from these preclinical studies.

Table 1: In Vitro Antiproliferative Activity of RSH-7[1][2]
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Cell Line IC50 (nM)

Jeko-1 17

MV-4-11 3

Molt4 11

K562 930

Table 2: In Vivo Anti-Tumor Efficacy of RSH-7[1][2]

Dosage (mg/kg)
Administration
Route

Dosing Schedule
Tumor Growth
Inhibition (TGI)

10 Intraperitoneal (i.p.) Daily for 16 days 74.23%

20 Intraperitoneal (i.p.) Daily for 16 days 94.84%

25 Intraperitoneal (i.p.) Daily for 16 days Significant

50 Intraperitoneal (i.p.) Daily for 16 days
Significant & Dose-

dependent

Experimental Protocols
The following protocols provide a detailed methodology for conducting xenograft studies to

evaluate the efficacy of RSH-7.

Xenograft Model Development
A common method for establishing xenograft models is through the subcutaneous injection of

cancer cells into immunodeficient mice.

Materials:

Cancer cell line of interest (e.g., Jeko-1, MV-4-11)

Immunodeficient mice (e.g., BALB/c nude mice)
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Sterile phosphate-buffered saline (PBS) or appropriate cell culture medium

Syringes and needles (27-30 gauge)

70% Ethanol

Procedure:

Culture the selected cancer cells under standard conditions to the logarithmic growth phase.

Harvest the cells and resuspend them in sterile PBS or serum-free medium at a

concentration of 1 x 10^7 to 2 x 10^7 cells/mL.

Anesthetize the mice according to approved institutional animal care and use committee

(IACUC) protocols.

Disinfect the injection site on the flank of the mouse with 70% ethanol.

Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.

Monitor the mice regularly for tumor formation. Tumor volume can be calculated using the

formula: (Length x Width^2) / 2.

Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment

and control groups.

RSH-7 Treatment Protocol
Materials:

RSH-7 compound

Vehicle for solubilization (e.g., DMSO, saline, or a formulation of Solutol HS

15/ethanol/saline)

Sterile syringes and needles for injection

Animal balance
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Procedure:

Prepare the RSH-7 formulation at the desired concentrations (e.g., 10, 20, 25, 50 mg/kg) in a

suitable vehicle. The final injection volume should be consistent across all groups (e.g., 100

µL).

The control group should receive the vehicle only.

Administer RSH-7 or vehicle to the mice via intraperitoneal (i.p.) injection.

Continue the treatment daily for the specified duration (e.g., 16 days)[1][2].

Monitor the body weight of the mice and tumor volume at regular intervals (e.g., every 2-3

days) throughout the study.

At the end of the study, euthanize the mice according to IACUC guidelines and excise the

tumors for further analysis (e.g., weight measurement, histopathology, biomarker analysis).

Experimental Workflow
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Caption: Workflow for RSH-7 xenograft studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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